![molecular formula C19H21N3O2S B6475909 N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine CAS No. 2640818-63-7](/img/structure/B6475909.png)
N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be confirmed by various spectroanalytical data such as NMR, IR, and elemental analysis . Unfortunately, the specific molecular structure analysis for this compound is not provided in the retrieved papers .Chemical Reactions Analysis
The chemical reactions involving this compound are not explicitly mentioned in the available literature .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of “N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine” across various fields:
Anticancer Research
This compound has shown potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation. Studies have indicated that it can target and disrupt the function of proteins essential for tumor growth, making it a promising candidate for developing new cancer therapies .
Anti-inflammatory Applications
N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine has been investigated for its anti-inflammatory properties. It can modulate the activity of inflammatory mediators, reducing inflammation and potentially treating conditions like arthritis and other inflammatory diseases .
Antibacterial and Antifungal Uses
The compound has demonstrated significant antibacterial and antifungal activities. It can inhibit the growth of various bacterial and fungal strains, making it a valuable candidate for developing new antimicrobial agents to combat resistant infections .
Neuroprotective Effects
Research has explored the neuroprotective effects of this compound, particularly in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s. It has been shown to protect neuronal cells from oxidative stress and apoptosis, suggesting its potential in neuroprotective drug development .
Cardiovascular Disease Treatment
N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine has been studied for its effects on cardiovascular health. It can influence various pathways involved in heart disease, including lipid metabolism and endothelial function, offering potential therapeutic benefits for cardiovascular conditions .
Antiviral Research
The compound has shown promise in antiviral research, particularly against viruses that cause significant health burdens. Its ability to interfere with viral replication and protein synthesis makes it a candidate for developing antiviral drugs .
Antioxidant Properties
Studies have highlighted the antioxidant properties of this compound. It can scavenge free radicals and reduce oxidative stress, which is beneficial in preventing and treating diseases associated with oxidative damage, such as chronic inflammatory diseases and aging .
Diabetes Management
Research has also focused on the potential of this compound in managing diabetes. It can modulate glucose metabolism and improve insulin sensitivity, making it a potential candidate for developing new treatments for diabetes and its complications .
These diverse applications highlight the compound’s versatility and potential in various fields of scientific research. Each application area offers a unique perspective on how this compound can contribute to advancing medical and pharmaceutical sciences.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]-[1,3]thiazolo[4,5-c]pyridin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O2S/c1-23-16-5-3-2-4-14(16)19(7-10-24-11-8-19)13-21-18-22-15-12-20-9-6-17(15)25-18/h2-6,9,12H,7-8,10-11,13H2,1H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDAWFIUGDMVBQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2(CCOCC2)CNC3=NC4=C(S3)C=CN=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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